Cas no 868377-93-9 (N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide)

• Product Name: N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide
• CAS No: 868377-93-9
• MF: C₁₈H₂₀N₂O₂S
• MW: 328.428603172302
• CID: 6085737
• PubChem ID: 2151372
• Update Time: 2025-10-22

N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide
• QFUDKRLCKXAZJL-HNENSFHCSA-N
• (Z)-N-(4-methoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)cyclohexanecarboxamide
• N-[(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide
• 868377-93-9
• N-(4-Methoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)cyclohexanecarboxamide
• AKOS024611456
• F1816-0512
• N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)cyclohexanecarboxamide

• Inchi： 1S/C18H20N2O2S/c1-3-12-20-16-14(22-2)10-7-11-15(16)23-18(20)19-17(21)13-8-5-4-6-9-13/h1,7,10-11,13H,4-6,8-9,12H2,2H3/b19-18+
• InChI Key： QFUDKRLCKXAZJL-VHEBQXMUSA-N
• SMILES： C1(C(/N=C2\N(CC#C)C3=C(OC)C=CC=C3S\2)=O)CCCCC1

Computed Properties

• Exact Mass: 328.12454906g/mol
• Monoisotopic Mass: 328.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.2Ų

Additional information on N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide

Introduction to N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide (CAS No. 868377-93-9)

N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activities. This compound, identified by its CAS number 868377-93-9, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and promising applications in drug development.

The molecular framework of this compound encompasses several key functional groups, including a benzothiazole core, a cyclohexane ring, and an amide moiety. The presence of these structural elements not only contributes to its complex chemical behavior but also opens up diverse possibilities for its interaction with biological targets. Specifically, the benzothiazole moiety is well-known for its role in various pharmacological applications, while the cyclohexane ring and amide group introduce additional layers of functionality that can modulate its biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. Among these, benzothiazole derivatives have emerged as a prominent class of molecules due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and antiviral properties, making them valuable candidates for further investigation.

The specific configuration of N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide, particularly the presence of the propargyl group and the methoxy substituent on the benzothiazole ring, suggests that it may exhibit unique interactions with biological targets. The propargyl group, being a terminal alkyne, can participate in various chemical reactions such as cycloadditions and metal-catalyzed couplings, which are often utilized in medicinal chemistry to diversify molecular libraries.

The methoxy group on the benzothiazole ring can influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity towards biological targets. Additionally, the amide functionality provides a site for hydrogen bonding interactions, which are crucial for the design of high-affinity ligands. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy before conducting wet-lab experiments. These computational tools have been instrumental in identifying promising candidates like N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide for further validation through experimental studies. By leveraging these technologies, researchers can accelerate the drug discovery process and prioritize compounds that are most likely to yield successful outcomes.

In addition to computational methods, high-throughput screening (HTS) has become an essential tool in identifying bioactive molecules. HTS allows for the rapid testing of large libraries of compounds against various biological targets, providing a systematic approach to discovering new drugs. N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylenecyclohexanecarboxamide, with its unique structural features, is well-suited for such screening campaigns due to its potential to interact with multiple targets.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The intricate nature of its molecular structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have been particularly useful in building the desired framework.

The pharmacological evaluation of N-(2Z)-4-methoxy-3-(propargyl)-1H-indazolizinone derivatives, including analogs related to our compound of interest, has shown promising results in preclinical studies. These studies have highlighted their potential as inhibitors of various enzymes and receptors involved in disease pathways. For instance, some derivatives have demonstrated inhibitory activity against kinases and other enzymes implicated in cancer progression.

The benzothiazole scaffold is known for its ability to modulate inflammatory pathways by interacting with nuclear factor kappa B (NFκB) and other transcription factors. This capability makes it a valuable scaffold for developing anti-inflammatory agents. Additionally, the propargyl group can be further functionalized to introduce additional pharmacophores that enhance binding affinity or selectivity.

In conclusion，N-(2Z)-4-methoxy--(propargyl)--1H-indazolizinone derivatives , including those based on N-(Z)--4--methoxy--3--(propargyl)--dihydro--1， 3--benzothiazol-- 5--carboxamides， represent a fascinating class of compounds with significant potential in pharmaceutical research。 Their unique structural features， coupled with their promising biological activities， make them attractive candidates for further exploration。 As research continues， it is expected that more insights into their mechanisms of action will be uncovered， paving the way for novel therapeutic interventions。